Cas no 37875-08-4 ( )

• Product name: &nbsp
• CAS No: 37875-08-4
• MF: C₁₄H₂₇N^.H₂O₄S
• MW: 307.44936
• CID: 922731
• PubChem ID: 299385

  Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopentylpropyl)cyclohexan-1-amine,sulfuric acid
• 4-(3-cyclopentylpropyl)cyclohexan-1-amine
• 4-(3-cyclopentylpropyl)cyclohexanamine sulfate (1:1)
• AC1L6UJJ
• NSC172264
• NSC-172264
• 37875-08-4
• DTXSID50305870
• Sulfuric acid--4-(3-cyclopentylpropyl)cyclohexan-1-amine (1/1)
•  

• Inchi： InChI=1S/C14H27N.H2O4S/c15-14-10-8-13(9-11-14)7-3-6-12-4-1-2-5-12;1-5(2,3)4/h12-14H,1-11,15H2;(H2,1,2,3,4)
• InChI Key： ZKAPUNUDOWLRHI-UHFFFAOYSA-N
• SMILES： C1CCC(C1)CCCC2CCC(CC2)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 307.18187
• Monoisotopic Mass: 307.18172958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.62
• LogP: 4.99270